N'-(2-chloro-6-fluorobenzylidene)-2-iodobenzohydrazide

• IUPAC Name: N-[(E)-(2-chloro-6-fluorophenyl)methylideneamino]-2-iodobenzamide
• InChI: InChI=1S/C14H9ClFIN2O/c15-11-5-3-6-12(16)10(11)8-18-19-14(20)9-4-1-2-7-13(9)17/h1-8H,(H,19,20)/b18-8+
• InChI Key: VEZKVQVRISPWPK-QGMBQPNBSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(=O)NN=CC2=C(C=CC=C2Cl)F)I
• Isomeric SMILES: C1=CC=C(C(=C1)C(=O)N/N=C/C2=C(C=CC=C2Cl)F)I
• Molecular Formula: C14H9ClFIN2O
• Molecular Weight: 402.59 g/mol

Description

N'-(2-chloro-6-fluorobenzylidene)-2-iodobenzohydrazide, also known as CFIB or K22, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various areas. CFIB is a hydrazide derivative that has been synthesized using various methods and has been studied extensively for its mechanism of action, biochemical and physiological effects, and potential advantages and limitations for lab experiments. In

Mechanism of Action

The mechanism of action of N'-(2-chloro-6-fluorobenzylidene)-2-iodobenzohydrazide is not fully understood, but it has been shown to inhibit the activity of various enzymes and proteins involved in cell growth and proliferation. N'-(2-chloro-6-fluorobenzylidene)-2-iodobenzohydrazide has been shown to inhibit the activity of the proteasome, a protein complex that plays a key role in the degradation of proteins in the cell. N'-(2-chloro-6-fluorobenzylidene)-2-iodobenzohydrazide has also been shown to inhibit the activity of histone deacetylases, enzymes that play a role in the regulation of gene expression.
Biochemical and Physiological Effects:
N'-(2-chloro-6-fluorobenzylidene)-2-iodobenzohydrazide has been shown to have various biochemical and physiological effects, including the induction of apoptosis, the inhibition of cell growth and proliferation, and the modulation of the immune system. N'-(2-chloro-6-fluorobenzylidene)-2-iodobenzohydrazide has been shown to induce apoptosis in cancer cells by activating the caspase cascade, a series of proteases that play a key role in the programmed cell death process. N'-(2-chloro-6-fluorobenzylidene)-2-iodobenzohydrazide has also been shown to inhibit the growth and proliferation of cancer cells by inducing cell cycle arrest at various stages of the cell cycle. Additionally, N'-(2-chloro-6-fluorobenzylidene)-2-iodobenzohydrazide has been shown to modulate the immune system by inhibiting the activity of various immune cells, such as T cells and natural killer cells.

Advantages and Limitations for Lab Experiments

N'-(2-chloro-6-fluorobenzylidene)-2-iodobenzohydrazide has several advantages for lab experiments, including its high potency and selectivity for its target enzymes and proteins. N'-(2-chloro-6-fluorobenzylidene)-2-iodobenzohydrazide has also been shown to have a low toxicity profile, making it a safer alternative to other compounds with similar properties. However, N'-(2-chloro-6-fluorobenzylidene)-2-iodobenzohydrazide also has some limitations for lab experiments, including its limited solubility in aqueous solutions, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for research on N'-(2-chloro-6-fluorobenzylidene)-2-iodobenzohydrazide, including the development of more efficient and cost-effective synthesis methods, the identification of its target proteins and enzymes, and the optimization of its pharmacological properties for clinical use. Additionally, N'-(2-chloro-6-fluorobenzylidene)-2-iodobenzohydrazide could be studied for its potential applications in other areas of scientific research, such as inflammation, metabolic disorders, and cardiovascular disease. Further research is needed to fully understand the potential of N'-(2-chloro-6-fluorobenzylidene)-2-iodobenzohydrazide and its applications in various areas of scientific research.
Conclusion:
In conclusion, N'-(2-chloro-6-fluorobenzylidene)-2-iodobenzohydrazide, or N'-(2-chloro-6-fluorobenzylidene)-2-iodobenzohydrazide, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various areas. N'-(2-chloro-6-fluorobenzylidene)-2-iodobenzohydrazide has been synthesized using various methods and has been studied extensively for its mechanism of action, biochemical and physiological effects, and potential advantages and limitations for lab experiments. N'-(2-chloro-6-fluorobenzylidene)-2-iodobenzohydrazide has several potential applications in scientific research, including cancer research, infectious diseases, and neurodegenerative diseases. Further research is needed to fully understand the potential of N'-(2-chloro-6-fluorobenzylidene)-2-iodobenzohydrazide and its applications in various areas of scientific research.

Scientific Research Applications

N'-(2-chloro-6-fluorobenzylidene)-2-iodobenzohydrazide has been studied extensively for its potential applications in various areas of scientific research, including cancer research, infectious diseases, and neurodegenerative diseases. N'-(2-chloro-6-fluorobenzylidene)-2-iodobenzohydrazide has been shown to have anticancer properties and has been studied as a potential treatment for various types of cancer, including breast cancer, prostate cancer, and leukemia. N'-(2-chloro-6-fluorobenzylidene)-2-iodobenzohydrazide has also been studied for its antiviral properties and has been shown to inhibit the replication of the hepatitis C virus. Additionally, N'-(2-chloro-6-fluorobenzylidene)-2-iodobenzohydrazide has been studied for its potential neuroprotective properties and has been shown to have a protective effect on neurons in the brain.